1-[7-(trifluoromethyl)quinolin-4-yl]piperidin-4-ol

• IUPAC Name: 1-[7-(trifluoromethyl)quinolin-4-yl]piperidin-4-ol
• InChI: InChI=1S/C15H15F3N2O/c16-15(17,18)10-1-2-12-13(9-10)19-6-3-14(12)20-7-4-11(21)5-8-20/h1-3,6,9,11,21H,4-5,7-8H2
• InChI Key: PDKNOOFYVOZTQO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=C3C=CC(=CC3=NC=C2)C(F)(F)F
• Molecular Formula: C15H15F3N2O
• Molecular Weight: 296.29 g/mol
• CAS No.: 2640836-64-0

Description

The compound “1-[7-(trifluoromethyl)quinolin-4-yl]piperidin-4-ol” is a complex organic molecule. It contains a quinoline ring, which is a heterocyclic aromatic organic compound with two fused rings (a benzene ring fused to a pyridine ring). This quinoline ring is substituted at the 7-position with a trifluoromethyl group and at the 4-position with a piperidin-4-ol group.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a quinoline ring substituted with a trifluoromethyl group and a piperidin-4-ol group. The trifluoromethyl group is a strong electron-withdrawing group, which could influence the electronic properties of the quinoline ring.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on the specific conditions of the reaction. The presence of the hydroxyl group in the piperidin-4-ol moiety could make this compound a potential nucleophile, allowing it to participate in various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, while the presence of the hydroxyl group could enhance its solubility in polar solvents.

Mechanism of Action

1-[7-(trifluoromethyl)quinolin-4-yl]piperidin-4-ol is a synthetic compound with a wide range of scientific applications. It is a trifluoromethyl-substituted quinoline derivative that is used in a variety of laboratory experiments. The mechanism of action of this compound is not fully understood, however, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It is also believed to act as an agonist at certain G-protein coupled receptors, such as the serotonin 5-HT1A receptor.
Biochemical and Physiological Effects
This compound has been studied extensively in recent years due to its potential applications in drug discovery and development. In animal studies, this compound has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, anti-nociceptive, and anti-allergic effects. In addition, this compound has been shown to have neuroprotective, antioxidant, and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

1-[7-(trifluoromethyl)quinolin-4-yl]piperidin-4-ol has a number of advantages and limitations when used in laboratory experiments. The main advantage of this compound is its low toxicity, which makes it safe to use in laboratory experiments. Additionally, this compound is relatively stable and can be stored for long periods of time. However, this compound is not very soluble in water, which can limit its use in some laboratory experiments.

Future Directions

The potential applications of 1-[7-(trifluoromethyl)quinolin-4-yl]piperidin-4-ol are still being explored, and there are a number of potential future directions. One potential direction is the development of new drugs based on this compound. Additionally, this compound could be used to develop new compounds with improved properties, such as increased solubility in water. Finally, this compound could be used in the development of new analytical methods, such as chromatographic techniques, to improve the accuracy and efficiency of laboratory experiments.

Synthesis Methods

1-[7-(trifluoromethyl)quinolin-4-yl]piperidin-4-ol can be synthesized via a variety of methods. The most common method involves the reaction of 4-methylquinoline with trifluoromethanesulfonyl chloride in the presence of piperidine. This reaction produces this compound as the main product. Other methods of synthesis include the use of quinoline-4-sulfonyl chloride, trifluoromethyl iodide, and piperidine.

Scientific Research Applications

1-[7-(trifluoromethyl)quinolin-4-yl]piperidin-4-ol has been used extensively in scientific research due to its unique properties. It has been used in a variety of fields, including organic synthesis, medicinal chemistry, and drug discovery. In addition, this compound has been used as a model compound for studying the effects of trifluoromethyl substitution on quinoline derivatives. It has also been used in the development of new drugs, as well as in the synthesis of new compounds.

Safety and Hazards

The safety and hazards associated with “1-[7-(trifluoromethyl)quinolin-4-yl]piperidin-4-ol” would depend on various factors including its specific physical and chemical properties, the conditions of its use, and the specific regulatory guidelines applicable to its use.